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Introduction
Tetromycin B is a 26-membered tetraene polyene macrolide antibiotic with significant

antifungal properties.[1][2] It is a secondary metabolite produced by strains of Streptomyces

ahygroscopicus.[1][2] Tetromycin B is derived from its precursor, Tetramycin A, through a

hydroxylation reaction on the C4 position, a process catalyzed by the cytochrome P450

monooxygenase, TtmD.[1] The two components, Tetramycin A and B, exhibit different

antifungal activities against various pathogenic fungi, making the specific production of high-

yield Tetramycin B a valuable objective for agricultural and pharmaceutical applications.

These application notes provide detailed protocols for the fermentation, production, and

analysis of Tetramycin B, with a focus on strain maintenance, medium optimization, and yield

improvement strategies through metabolic engineering.

Data Presentation: Quantitative Yields of Tetromycin
B
The production of Tetromycin B can be significantly influenced by genetic modifications of the

producing strain, Streptomyces ahygroscopicus S91. The following table summarizes the yields

of Tetramycin A (TA) and Tetramycin B (TB) in different engineered strains.
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Strain
Genetic
Modificatio
n

Total
Tetramycin
(A+B) Yield
(mg/L)

Tetramycin
B Content
(%)

Tetramycin
B Titer
(mg/L)

Reference

S.

ahygroscopic

us S91 (Wild

Type)

-
517.49 ±

24.72
21.31 ± 1.18 ~110.28

S91-ΔNB

Disruption of

nystatin

biosynthesis

(nysB

knockout)

657.25 ±

29.77
26.64 ± 1.97 ~175.00

S91-

ΔNB::2TD

S91-ΔNB

with two

additional

copies of the

ttmD gene

Not specified 51.63 ± 2.06
370.79 ±

14.79

S91-

ΔNB::3TD

S91-ΔNB

with three

additional

copies of the

ttmD gene

Not specified 44.76 ± 1.90
533.59 ±

22.65

S.

ahygroscopic

us ΔnysB

Disruption of

nystatin

biosynthesis,

optimized

medium

167.19 Not specified Not specified

S.

hygrospinosu

s var.

beijingensis

Engineered

strain with

nystatin

disruption

and malonyl-

CoA

Not specified Not specified 865 ± 8
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overexpressi

on

Biosynthesis and Regulation of Tetromycin B
The biosynthesis of Tetromycin B is intrinsically linked to Tetramycin A and shares common

precursors with other polyketide antibiotics. Understanding this pathway is crucial for

developing rational strain engineering strategies.
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Caption: Biosynthetic pathway of Tetromycin B from shared precursors.

Regulatory Pathway for Tetromycin B Production
The production of Tetromycin B is positively regulated by the product of the ttmRIV gene.

Overexpression of this gene can lead to increased yields of Tetramycin A, the direct precursor

to Tetramycin B.
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Caption: Positive regulation of the Tetromycin biosynthetic gene cluster by TtmRIV.

Experimental Protocols
Protocol 1: Strain Culture and Maintenance
This protocol describes the maintenance of Streptomyces ahygroscopicus and the preparation

of the seed culture for fermentation.

Materials:

Streptomyces ahygroscopicus strain

Seed Fermentation Medium (see recipe below)

Sterile water

250 mL Erlenmeyer flasks
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Shaker incubator

Seed Fermentation Medium Composition (per 100 mL):

Soybean cake powder: 0.5 - 1.5 g

Starch: 0.5 - 1.5 g

Glucose: 0.5 - 1.5 g

Peptone: 0.1 - 0.5 g

MgSO₄·7H₂O: 0.01 - 0.05 g

(NH₄)₂SO₄: 0.1 - 0.5 g

K₂HPO₄: 0.01 - 0.05 g

CaCO₃: 0.1 - 1.0 g

NaCl: 0.05 - 0.15 g

Vegetable oil: 0.2 - 0.5 g

Adjust to neutral pH before sterilization.

Procedure:

Prepare the seed fermentation medium and sterilize.

Aseptically transfer a loopful of S. ahygroscopicus spores or mycelia from a stock culture into

a flask containing the seed medium.

Incubate the flask at 28°C for 24 hours in a shaker incubator.

This seed culture is now ready to be used as inoculum for the main fermentation.

Protocol 2: Tetromycin B Fermentation
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This protocol details the submerged fermentation process for Tetromycin B production.

Materials:

Seed culture from Protocol 1

Production Fermentation Medium (see recipes below)

Fermentor vessel

Methanol for extraction

Production Fermentation Medium (Optimized for S. ahygroscopicus ΔnysB) (per 1 L):

Corn starch: 25.08 g

Soybean cake meal: 30 g

Glucose: 37.70 g

NaCl: 0.2 g

MgSO₄: 0.2 g

K₂HPO₄: 0.1 g

FeSO₄: 0.2 g

CaCO₃: 5 g

(NH₄)₂SO₄: 0.24 g

Alternative Production Fermentation Medium (per 100 mL):

Glucose: 1.0 - 3.0 g

Starch: 1.0 - 2.0 g

Corn powder: 0.5 - 1.5 g
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Soybean cake powder: 1.0 - 2.0 g

Peptone or corn steep liquor: 0.2 - 0.6 g

(NH₄)₂SO₄: 0.1 - 0.5 g

MgSO₄·7H₂O: 0.01 - 0.05 g

K₂HPO₄: 0.01 - 0.05 g

CaCO₃: 0.1 - 1.0 g

NaCl: 0.05 - 0.15 g

Vegetable oil: 0.2 - 0.5 g

Procedure:

Prepare and sterilize the production fermentation medium in a suitable fermentor.

Inoculate the production medium with the seed culture to a final concentration of 10% (v/v).

Incubate at 28°C for 96 hours with appropriate aeration and agitation.

Monitor the fermentation process by measuring pH, biomass, and substrate consumption as

needed.

After 96 hours, harvest the fermentation broth for extraction.

Protocol 3: Extraction and Quantification of Tetromycin
B
This protocol describes a simple extraction method and the conditions for HPLC analysis.

Materials:

Fermentation broth

Methanol
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Centrifuge

HPLC system with a C18 column

Formic acid

Acetonitrile

Extraction Procedure:

Harvest the mycelia from the fermentation broth by centrifugation.

Extract the harvested mycelia with methanol.

Clarify the methanol extract by centrifugation or filtration to remove cell debris.

The resulting supernatant contains the crude extract of Tetromycin A and B.

HPLC Analysis Conditions:

Column: Agilent EC-C18 (150 x 4.6 mm, 4 µm) or equivalent

Column Temperature: 34°C

Detection Wavelength: 304 nm

Flow Rate: 1 mL/min

Injection Volume: 5 µL

Mobile Phase A: Water

Mobile Phase B: Methanol: Formic acid (60:0.1, v/v)

Elution Gradient:

0-5 min: 40% A, 60% B

5-8 min: Gradient to 35% A, 65% B
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8-18 min: 35% A, 65% B

Experimental Workflow for Strain Improvement
The following diagram illustrates a logical workflow for the metabolic engineering of S.

ahygroscopicus to enhance Tetromycin B production.

Wild-Type S. ahygroscopicus S91

Disrupt Competing Pathway
(Knockout nysB gene)

Strain S91-ΔNB
(Increased total Tetramycin)

Overexpress Conversion Enzyme
(Introduce multiple copies of ttmD gene)

Overexpress Positive Regulator
(Introduce additional copy of ttmRIV gene)

Strain S91-ΔNB::xTD
(Increased Tetramycin B ratio and titer)

Optimized Tetramycin B Producer

High-Yield Tetramycin A Strain
(Can be used as a backbone for further TB optimization)
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Caption: Workflow for metabolic engineering of S. ahygroscopicus for enhanced Tetromycin B
production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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